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Compound of Interest

Compound Name: 1-Benzylpyrrolidine

Cat. No.: B1219470 Get Quote

Essential Safety and Handling Guide for 1-
Benzylpyrrolidine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Benzylpyrrolidine in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this chemical.

Hazard Identification and Physicochemical
Properties
1-Benzylpyrrolidine is a chemical that requires careful handling due to its potential health

hazards. It is classified as harmful if swallowed, a skin irritant, and a serious eye irritant[1].

Adherence to the safety protocols outlined below is crucial to minimize risk.

Table 1: GHS Hazard and Precautionary Statements
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GHS Classification Hazard Statement (H-code)
Precautionary Statement
(P-codes)

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301+P317,

P330, P501

Skin Irritation (Category 2) H315: Causes skin irritation

P264, P280, P302+P352,

P321, P332+P317,

P362+P364

Serious Eye Irritation

(Category 2)

H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P317

Source: ECHA C&L Inventory[1]

Table 2: Physicochemical Data for 1-Benzylpyrrolidine

Property Value

Molecular Formula C₁₁H₁₅N

Molecular Weight 161.24 g/mol

CAS Number 29897-82-3

Appearance Liquid

Density
1.095 g/mL at 25 °C (for 1-Benzyl-2-

pyrrolidinone)[2]

Boiling Point 87 - 88 °C (for Pyrrolidine)[3]

Flash Point
113 °C (closed cup) (for 1-Benzyl-2-

pyrrolidinone)[2]

Note: Some physical properties are for closely related compounds and should be used as an

estimate.
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A systematic approach to selecting and using PPE is critical. The following workflow outlines

the necessary steps for handling 1-Benzylpyrrolidine.

PPE Workflow for Handling 1-Benzylpyrrolidine

Preparation Phase

Execution Phase

Emergency Response

Assess Task-Specific Risks
(e.g., quantity, concentration, temperature)

Select Appropriate PPE

Review Safety Data Sheet (SDS)
for 1-Benzylpyrrolidine

Informs

Properly Don PPE
(gloves, lab coat, eye protection)

Handle 1-Benzylpyrrolidine
in a well-ventilated area

(e.g., chemical fume hood)

Properly Doff and Dispose of
Contaminated PPE

In Case of Spill:
Follow spill cleanup procedure

In Case of Exposure:
Follow first aid measures
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Click to download full resolution via product page

PPE workflow for handling 1-Benzylpyrrolidine.

Step-by-Step PPE Selection and Use:

Engineering Controls: Always handle 1-Benzylpyrrolidine in a well-ventilated area. A

chemical fume hood is strongly recommended to minimize inhalation exposure[4]. Ensure

that eyewash stations and safety showers are readily accessible[4].

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to EN

166 (EU) or NIOSH (US) standards to protect against splashes[5].

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory. Nitrile or neoprene gloves are generally

suitable for protection against a variety of chemicals[6][7]. Always inspect gloves for any

signs of degradation or puncture before use. After handling, remove gloves using the

proper technique to avoid skin contact and wash hands thoroughly[5].

Lab Coat/Protective Clothing: A standard laboratory coat should be worn. For tasks with a

higher risk of splashing, a chemically resistant apron or suit may be necessary[5].

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a NIOSH/MSHA or European Standard EN 149 approved respirator with an

appropriate filter (e.g., type ABEK) should be used[2][4].

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents[4][8].
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Use spark-proof tools and explosion-proof equipment if there is a risk of ignition[8].

Spill Management:

In the event of a small spill, absorb the chemical with an inert material (e.g., sand,

vermiculite) and place it in a suitable, labeled container for disposal[9].

For larger spills, evacuate the area and contact your institution's environmental health and

safety department.

Ensure adequate ventilation during cleanup.

Disposal Plan:

Chemical Waste: 1-Benzylpyrrolidine and any materials contaminated with it should be

disposed of as hazardous chemical waste. Do not dispose of it down the drain[10].

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste"

and the full chemical name[11][12].

Segregation: Store chemical waste segregated by hazard class (e.g., flammables,

corrosives) to prevent incompatible materials from mixing[11].

Professional Disposal: Arrange for the collection and disposal of hazardous waste through a

licensed and certified waste disposal service in accordance with local, regional, and national

regulations[13].

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste. After rinsing, the container

can be disposed of in the regular trash, with the label removed or defaced[12][14].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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